Cas no 122289-05-8 (9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-)

9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- structure
122289-05-8 structure
Product Name:9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-
CAS No:122289-05-8
MF:C10H10FN5O3
MW:267.216504573822
CID:161227
PubChem ID:6441200
Update Time:2025-04-19

9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-
    • (2R,3S,4S,5Z)-2-(6-aminopurin-9-yl)-5-(fluoromethylidene)oxolane-3,4-diol
    • 4',5'-didehydro-5'-deoxy-5'-fluoroadenosine
    • 4,5-Dddfa
    • 4',5'-Didehydro-5'-deoxy-5'-fluoroarabinosyladenosine
    • 9-[(4Z)-5-deoxy-5-fluoro-beta-D-threo-pent-4-enofuranosyl]-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(5-deoxy-5-fluoro-beta-D-threo-pent-4-enofuranosyl)-, (Z)-
    • Mdl 28842
    • Mdl-28842
    • CHEMBL2051969
    • 122289-05-8
    • SCHEMBL8990576
    • BDBM50229043
    • Inchi: 1S/C10H10FN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h1-3,6-7,10,17-18H,(H2,12,13,14)/b4-1-/t6-,7+,10-/m1/s1
    • InChI Key: NAWIFPQLACUTSO-MXGDDHKLSA-N
    • SMILES: F/C=C1/[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O/1)O)O

Computed Properties

  • Exact Mass: 267.076767
  • Monoisotopic Mass: 267.076767
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: -1.6

Experimental Properties

  • Density: 1.99
  • Boiling Point: 577.7°Cat760mmHg
  • Flash Point: 303.2°C
  • Refractive Index: 1.834

9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- Related Literature

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